Cas no 110764-78-8 (2'-O-Me-C(Bz) Phosphoramidite)

2'-O-Me-C(Bz) Phosphoramidite is a specialized phosphoramidite monomer used in solid-phase oligonucleotide synthesis. This modified nucleoside features a 2'-O-methyl (2'-OMe) group, which enhances the nuclease resistance and binding affinity of resulting oligonucleotides, making it valuable for antisense and siRNA applications. The benzoyl (Bz) protecting group on the exocyclic amine ensures stability during synthesis while allowing efficient deprotection under standard conditions. The phosphoramidite moiety enables high coupling efficiency (>98%) in automated synthesizers. Its optimized design minimizes side reactions and improves yield, particularly in the synthesis of RNA analogs. The product is rigorously purified and characterized by HPLC and NMR to meet stringent quality standards for research and therapeutic development.
2'-O-Me-C(Bz) Phosphoramidite structure
2'-O-Me-C(Bz) Phosphoramidite structure
Product Name:2'-O-Me-C(Bz) Phosphoramidite
CAS No:110764-78-8
MF:C47H54N5O9P
MW:863.933533191681
CID:128938
PubChem ID:13872225
Update Time:2025-07-02

2'-O-Me-C(Bz) Phosphoramidite Chemical and Physical Properties

Names and Identifiers

    • Cytidine,N-benzoyl-5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-O-methyl-,3'-[2-cyanoethyl bis(1-methylethyl)phosphoramidite] (9CI)
    • 2'-OMe-Bz-C Phosphoramidite
    • 2'-O-Methyl-N4-Benzoyl-5'-O-DMT-Cytidine-3'-CE-Phosphoramidite
    • Cytidine,N-benzoyl-5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-O-methyl-,3'-[2-cyanoethyl bis(1...
    • Cytidine,N-benzoyl-5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-O-methyl-,3'-[2-cyanoethyl bis(1-methylethyl)phosphoramidite] (
    • N-[1-[(2R,3R,4R,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[2-cyanoethoxy-[di(propan-2-yl)amino]phosphanyl]oxy-3-methoxyoxolan-2-yl]-2-oxopyrimidin-4-yl]benzamide
    • (2R,3R,4R,5R)-5-(4-Benzamido-2-oxopyrimidin-1(2H)-yl)-2-((bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-4-methoxytetrahydrofuran-3-yl (2-cyanoethyl) diisopropylphosphoramidite
    • AK-54675
    • ANW-64066
    • CTK8C0083
    • SureCN6928627
    • N-[1-[5-[[Bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[2-cyanoethoxy-[di(propan-2-yl)amino]phosphan
    • 2'-O-Me-C(Bz) Phosphoramidite
    • AKOS016003787
    • MFCD00792624
    • AC-32380
    • E85510
    • SCHEMBL6928627
    • DTXSID00551648
    • N-blocked-5/'-O-DMT-2/'-O-Me CED cytosine phosphoramidite
    • N-{1-[(2R,3R,4R,5R)-5-{[bis(4-methoxyphenyl)(phenyl)methoxy]methyl}-4-({[bis(propan-2-yl)amino](2-cyanoethoxy)phosphanyl}oxy)-3-methoxyoxolan-2-yl]-2-oxo-1,2-dihydropyrimidin-4-yl}benzamide
    • BP-40051
    • PD157758
    • N4-Bz-5'-O-DMTr- 2'-O-Me-cytidine-3'-CED-phosphoramidite
    • N-Benzoyl-5'-O-[bis(4-methoxyphenyl)(phenyl)methyl]-3'-O-{(2-cyanoethoxy)[di(propan-2-yl)amino]phosphanyl}-2'-O-methylcytidine
    • N4-Benzoyl-5'-O-(4,4'-dimethoxytrityl)-2'-O-methylcytidine-3'-(2-cyanoethyl diisopropylphosphoramidite)
    • CS-0159224
    • HY-138578
    • 110764-78-8
    • J-700068
    • N-{1-[(2R,3R,4R,5R)-5-{[BIS(4-METHOXYPHENYL)(PHENYL)METHOXY]METHYL}-4-{[(2-CYANOETHOXY)(DIISOPROPYLAMINO)PHOSPHANYL]OXY}-3-METHOXYOXOLAN-2-YL]-2-OXOPYRIMIDIN-4-YL}BENZAMIDE
    • MDL: MFCD00792624
    • Inchi: 1S/C47H54N5O9P/c1-32(2)52(33(3)4)62(59-30-14-28-48)61-42-40(60-45(43(42)57-7)51-29-27-41(50-46(51)54)49-44(53)34-15-10-8-11-16-34)31-58-47(35-17-12-9-13-18-35,36-19-23-38(55-5)24-20-36)37-21-25-39(56-6)26-22-37/h8-13,15-27,29,32-33,40,42-43,45H,14,30-31H2,1-7H3,(H,49,50,53,54)/t40-,42-,43-,45-,62?/m1/s1
    • InChI Key: JFFSFQRVIPPCBC-VKBHKTMGSA-N
    • SMILES: P(N(C(C)C)C(C)C)(OCCC#N)O[C@@H]1[C@@H](COC(C2C=CC=CC=2)(C2C=CC(=CC=2)OC)C2C=CC(=CC=2)OC)O[C@H]([C@@H]1OC)N1C(N=C(C=C1)NC(C1C=CC=CC=1)=O)=O

Computed Properties

  • Exact Mass: 160.07504
  • Monoisotopic Mass: 863.36591531g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 62
  • Rotatable Bond Count: 20
  • Complexity: 1500
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 153
  • XLogP3: 6.4

Experimental Properties

  • Solubility: Insuluble (3.8E-5 g/L) (25 ºC),
  • PSA: 77.39

2'-O-Me-C(Bz) Phosphoramidite Pricemore >>

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